Cas no 1329115-32-3 (3-(2-methoxyethyl)-4-(2-methylpropyl)-1H-pyrazol-5-amine)

• Product Name: 3-(2-methoxyethyl)-4-(2-methylpropyl)-1H-pyrazol-5-amine
• CAS No: 1329115-32-3
• MF: C₁₀H₁₉N₃O
• MW: 197.277362108231
• CID: 6357514
• PubChem ID: 61646988
• Update Time: 2025-10-29

3-(2-methoxyethyl)-4-(2-methylpropyl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxyethyl)-4-(2-methylpropyl)-1H-pyrazol-5-amine
• EN300-1148467
• 1329115-32-3
• AKOS010911912

• Inchi： 1S/C10H19N3O/c1-7(2)6-8-9(4-5-14-3)12-13-10(8)11/h7H,4-6H2,1-3H3,(H3,11,12,13)
• InChI Key： SFRDYTLWEBJXCP-UHFFFAOYSA-N
• SMILES： O(C)CCC1=C(C(N)=NN1)CC(C)C

Computed Properties

• Exact Mass: 197.152812238g/mol
• Monoisotopic Mass: 197.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 63.9Ų

Additional information on 3-(2-methoxyethyl)-4-(2-methylpropyl)-1H-pyrazol-5-amine

3-(2-Methoxyethyl)-4-(2-Methylpropyl)-1H-Pyrazol-5-Amine: A Comprehensive Overview

The compound 3-(2-methoxyethyl)-4-(2-methylpropyl)-1H-pyrazol-5-amine, identified by the CAS number 1329115-32-3, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrazole derivatives, which have garnered considerable attention due to their diverse biological activities and structural versatility. The molecule's structure, featuring a pyrazole ring substituted with a methoxyethyl group at position 3 and an isobutyl group at position 4, contributes to its unique properties and reactivity.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of anti-inflammatory, antifungal, and anticancer agents. The substitution pattern of 3-(2-methoxyethyl)-4-(2-methylpropyl)-1H-pyrazol-5-amine plays a crucial role in determining its pharmacokinetic properties, such as bioavailability and metabolic stability. Researchers have explored the synthesis of this compound through various methods, including nucleophilic aromatic substitution and coupling reactions, to optimize its yield and purity.

In terms of biological activity, this compound has shown promising results in vitro assays targeting specific enzymes and receptors. For instance, studies have demonstrated its ability to inhibit certain kinases involved in cancer cell proliferation. Additionally, its methoxy group at position 3 enhances solubility and improves its pharmacokinetic profile, making it a valuable candidate for further preclinical testing.

The synthesis of 3-(2-methoxyethyl)-4-(2-methylpropyl)-1H-pyrazol-5-amine involves a multi-step process that begins with the preparation of the pyrazole ring. The introduction of substituents at positions 3 and 4 requires precise control over reaction conditions to ensure regioselectivity. Recent advancements in catalytic methods have enabled more efficient synthesis pathways, reducing production costs and environmental impact.

From an application standpoint, this compound has potential uses in agrochemicals, where pyrazole derivatives are known for their pesticidal properties. Its stability under various environmental conditions makes it suitable for formulations that require long-term efficacy. Furthermore, its structural flexibility allows for further modification to tailor its properties for specific applications.

In conclusion, 3-(2-methoxyethyl)-4-(2-methylpropyl)-1H-pyrazol-5-amine represents a valuable addition to the library of pyrazole derivatives with promising prospects in both pharmaceutical and agrochemical industries. Ongoing research continues to uncover new insights into its properties and potential uses, underscoring its importance as a versatile chemical entity.